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Compound of Interest

Compound Name: Fulvestrant-9-sulfone-D3

Cat. No.: B1165265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Fulvestrant-9-sulfone-D3, a deuterated

metabolite of the potent selective estrogen receptor degrader (SERD), Fulvestrant. This

document is intended to serve as a comprehensive resource, offering information on suppliers,

availability, and key technical data. Furthermore, it details the signaling pathway of the parent

compound, Fulvestrant, and provides established experimental protocols that can be adapted

for the analysis of Fulvestrant-9-sulfone-D3.

Compound Overview and Availability
Fulvestrant-9-sulfone-D3 is the deuterated form of Fulvestrant-9-sulfone, a metabolite of

Fulvestrant. The incorporation of deuterium isotopes provides a valuable tool for researchers,

particularly in pharmacokinetic and metabolic studies, often used as an internal standard in

mass spectrometry-based quantification.

Supplier and Product Details
A number of chemical suppliers offer Fulvestrant-9-sulfone-D3 for research purposes. The

following table summarizes the available information from various vendors. Please note that

availability and product specifications are subject to change and should be confirmed with the

respective supplier.
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Supplier
Catalog
Number

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Availabilit
y

ESS Chem

Co.
ESS0158

98008-06-

1

(unlabelled

)

C₃₂H₄₄D₃F

₅O₄S
625.79

99.4% by

HPLC;

>98% atom

D

In Stock[1]

Simson

Pharma

Limited

- NA
C₃₂H₄₄D₃F

₅O₄S
625.79

Certificate

of Analysis

provided

Inquire

Biomol.co

m
ESS0158

98008-06-

1

C₃₂H₄₄D₃F

₅O₄S
625.8 - Inquire[2]

Acanthus

Research

ACA-

160910-

0004

98008-06-

1

(unlabelled

)

C₃₂H₄₄D₃F

₅O₄S
- - In Stock

ARTIS

STANDAR

DS

AA0158 - - 625.79 - Inquire[3]

MedchemE

xpress.com

HY-

146485S
- - - - Inquire[4]

Pharmaffili

ates

PA STI

089294
NA

C₃₂H₄₄D₃F

₅O₄S
625.79 - Inquire[5]

Note: There appear to be inconsistencies in the reporting of the CAS number for the deuterated

compound. Researchers should verify the exact product specifications with the supplier before

ordering.
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Fulvestrant is a pure antiestrogen that exerts its therapeutic effect by binding to the estrogen

receptor (ER)[6]. Its mechanism of action is distinct from selective estrogen receptor

modulators (SERMs) like tamoxifen. Fulvestrant not only competitively inhibits estrogen binding

but also actively promotes the degradation of the estrogen receptor[7].

The key steps in Fulvestrant's mechanism of action are:

Binding to the Estrogen Receptor: Fulvestrant binds to the estrogen receptor with high

affinity[7].

Inhibition of Dimerization: This binding prevents the dimerization of the estrogen receptor, a

crucial step for its activation[6].

Impaired Nuclear Localization: The Fulvestrant-ER complex shows reduced translocation to

the nucleus[6].

Receptor Degradation: Fulvestrant induces a conformational change in the ER, making it

unstable and targeting it for degradation via the ubiquitin-proteasome pathway[7]. This leads

to a significant reduction in the cellular levels of the estrogen receptor.

This dual action of blocking and degrading the estrogen receptor results in a comprehensive

shutdown of estrogen signaling pathways, which is particularly effective in hormone receptor-

positive breast cancer[7].

Signaling Pathway of Fulvestrant
The following diagram illustrates the molecular mechanism of action of Fulvestrant.
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Caption: Mechanism of action of Fulvestrant.

Experimental Protocols
While specific experimental protocols for Fulvestrant-9-sulfone-D3 are not readily available,

the following validated methods for the parent compound, Fulvestrant, can be adapted for its
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analysis. The deuterated form is an ideal internal standard for mass spectrometry-based

assays.

High-Performance Liquid Chromatography (HPLC)
Method
This method is suitable for the quantification of Fulvestrant in pharmaceutical formulations and

can be optimized for the analysis of its metabolites.

Table 2: HPLC Method Parameters for Fulvestrant Analysis[8][9]

Parameter Condition

Column C18 column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase
Isocratic mixture of 1% orthophosphoric acid

and methanol (e.g., 80:20, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection UV at 220 nm

Column Temperature Ambient

Linearity Range 0.5 - 20 µg/mL

Limit of Detection (LOD) 0.152 µg/mL

Limit of Quantification (LOQ) 0.50 µg/mL

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Method
This highly sensitive and specific method is ideal for the determination of Fulvestrant and its

metabolites in biological matrices such as plasma. Fulvestrant-9-sulfone-D3 would serve as

an excellent internal standard in this assay.

Table 3: LC-MS/MS Method Parameters for Fulvestrant Bioanalysis[10][11]
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Parameter Condition

Chromatography

Column
C18 column (e.g., Chromolith RP-18e, 100 x 4.6

mm)

Mobile Phase
Isocratic mixture of 0.5% acetic acid and

acetonitrile (e.g., 20:80, v/v)

Flow Rate 1.0 mL/min (with flow splitting)

Injection Volume -

Column Temperature 35°C

Mass Spectrometry

Ionization Mode Turbo Ion Spray (TIS), Negative

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions
Fulvestrant: m/z 605.2 → 427.4Fulvestrant-D3

(as IS): m/z 608.6 → 430.4

Sample Preparation
Liquid-Liquid Extraction (LLE) with methyl

tertiary butyl ether (MTBE)

Linearity Range 0.100 - 25.0 ng/mL in human plasma

Experimental Workflow
The following diagram outlines a typical experimental workflow for the quantification of

Fulvestrant-9-sulfone-D3 in a research setting, for example, in a cell culture supernatant or a

biological matrix, using LC-MS/MS.
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Caption: LC-MS/MS workflow for Fulvestrant-9-sulfone-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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